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Compound of Interest

Compound Name: 2-Isopropoxynitrobenzene

CAS No.: 38753-50-3

Cat. No.: B1205401

Get Quote

Molecular Architecture & Vibrational Logic
To accurately interpret the FT-IR spectrum of 2-Isopropoxynitrobenzene, one must first

understand its structural dynamics.[1][2] This molecule is not a static flat plane; it is defined by

the Ortho-Effect.[1][2]

Steric Inhibition of Resonance: The bulky isopropyl group at the 2-position forces the

adjacent nitro group (

) to twist out of the plane of the benzene ring. This reduces the conjugation between the nitro
group and the aromatic system.

Electronic Competition: The oxygen atom of the ether linkage acts as a

-donor (resonance) but a

-acceptor (induction).[1] The twist minimizes the

-donation, making the inductive effects more prominent in the vibrational frequencies.
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Structural Connectivity Diagram (DOT Visualization)
The following diagram maps the logical flow from molecular structure to specific spectral bands,

highlighting the key interactions.
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Figure 1: Vibrational logic map illustrating the correlation between structural moieties and

characteristic IR absorption bands, highlighting the critical overlap region.

Experimental Protocol: High-Fidelity Acquisition
Since 2-Isopropoxynitrobenzene is typically a yellowish liquid at room temperature (Melting

Point < 25°C), the Attenuated Total Reflectance (ATR) technique is the industry standard for

analysis.[1]

Method: ATR-FTIR (Liquid Phase)
Objective: Obtain a spectrum with high signal-to-noise ratio (SNR) without pathlength

saturation.[1][2]

Crystal Selection: Use a Diamond or ZnSe crystal.[1][2] Diamond is preferred for durability

and chemical resistance to nitro-aromatics.[1][2]
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Background Collection: Acquire an air background (minimum 32 scans) to subtract

atmospheric

and

.[1][2]

Sample Application:

Pipette 10–20 µL of the neat liquid onto the center of the crystal.

Expert Tip: Ensure the liquid covers the "active spot" (usually the center 2mm) entirely.

Acquisition Parameters:

Resolution: 4 cm⁻¹ (Standard) or 2 cm⁻¹ (High Res).[1][2] Note: 2 cm⁻¹ is recommended

to resolve the isopropyl doublet from the nitro symmetric stretch.

Scans: 64 scans (to smooth noise in the fingerprint region).

Range: 4000–600 cm⁻¹.[1][2]

Cleaning: Clean with isopropanol or acetone.[1][2] Caution: Ensure no residue remains, as

isopropanol cleaning solvent has identical isopropyl bands to your analyte.[1][2]

Spectral Interpretation & Assignments
Region I: High Frequency (3100 – 2800 cm⁻¹)
This region differentiates the aromatic backbone from the aliphatic side chain.[2]

Aromatic C-H Stretch (>3000 cm⁻¹): Look for weak, sharp bands around 3050–3100 cm⁻¹.[1]

[2] These correspond to the

C-H bonds on the benzene ring.

Aliphatic C-H Stretch (<3000 cm⁻¹): The isopropyl group dominates here.[2]

2980–2970 cm⁻¹: Asymmetric

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/15749
https://pubchem.ncbi.nlm.nih.gov/compound/1-Nitro-2_4_6-triisopropylbenzene
https://pubchem.ncbi.nlm.nih.gov/compound/15749
https://pubchem.ncbi.nlm.nih.gov/compound/1-Nitro-2_4_6-triisopropylbenzene
https://pubchem.ncbi.nlm.nih.gov/compound/15749
https://pubchem.ncbi.nlm.nih.gov/compound/1-Nitro-2_4_6-triisopropylbenzene
https://pubchem.ncbi.nlm.nih.gov/compound/15749
https://pubchem.ncbi.nlm.nih.gov/compound/1-Nitro-2_4_6-triisopropylbenzene
https://pubchem.ncbi.nlm.nih.gov/compound/15749
https://pubchem.ncbi.nlm.nih.gov/compound/1-Nitro-2_4_6-triisopropylbenzene
https://pubchem.ncbi.nlm.nih.gov/compound/1-Nitro-2_4_6-triisopropylbenzene
https://pubchem.ncbi.nlm.nih.gov/compound/15749
https://pubchem.ncbi.nlm.nih.gov/compound/1-Nitro-2_4_6-triisopropylbenzene
https://pubchem.ncbi.nlm.nih.gov/compound/1-Nitro-2_4_6-triisopropylbenzene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205401?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


stretch.[1][2]

2930–2870 cm⁻¹: Symmetric

and methine (C-H) stretch.[1][2]

Diagnostic: The intensity of these alkyl bands will be significant due to the high hydrogen

count (7 aliphatic H vs 4 aromatic H).[2]

Region II: The Functional Fingerprint (1600 – 1000 cm⁻¹)
This is the most critical region for confirmation of identity.[2]

The Nitro Group (

)
The nitro group exhibits two dominant bands.[2][3] However, the ortho-isopropoxy group

induces a "blue shift" (to higher wavenumber) in the asymmetric stretch compared to para-

isomers, due to the loss of coplanarity.

Asymmetric Stretch (

): Expect a strong band at 1535–1520 cm⁻¹.[1][2]

Symmetric Stretch (

): Typically found at 1360–1340 cm⁻¹.[1][2]

Critical Overlap: This band often merges with the isopropyl bending modes (see below).[1]

[2]

The Isopropyl Group (Gem-Dimethyl)
The isopropyl moiety shows a characteristic "doublet" caused by the bending vibrations of the

two methyl groups attached to the same carbon.

Gem-Dimethyl Deformation: Two bands at approximately 1385 cm⁻¹ and 1375 cm⁻¹.[1][2]
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Analysis Insight: In 2-Isopropoxynitrobenzene, the lower frequency band (1375) often

overlaps with the Nitro symmetric stretch (~1350), creating a broad, complex multiplet in the

1380–1340 cm⁻¹ range.

The Ether Linkage (Ar-O-C)[1]
Asymmetric C-O-C Stretch: A strong, distinct band at 1260–1240 cm⁻¹.[2] This is the

vibration of the Oxygen attached to the Aromatic ring.

Symmetric/Aliphatic C-O Stretch: A moderate band around 1110–1090 cm⁻¹ (Isopropoxy C-

O).[1][2]

Region III: Aromatic Substitution (1000 – 600 cm⁻¹)[1]
Ortho-Substitution Pattern: 1,2-disubstituted benzenes exhibit a strong Out-of-Plane (OOP)

C-H bending band.[1][2]

Assignment: Look for a single, intense band at 755–740 cm⁻¹.

Validation: If you see two strong bands near 800-850 cm⁻¹, you likely have the para

isomer (4-isopropoxynitrobenzene), indicating a synthesis or supply error.[1]

Summary of Diagnostic Bands
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Functional
Group

Mode of
Vibration

Frequency
(cm⁻¹)

Intensity Notes

Aromatic Ring
C-H Stretch (

)
3100 – 3050 Weak

Isopropyl
C-H Stretch (

)
2980 – 2870 Medium-Strong Multiple bands

Aromatic Ring
C=C Ring

Stretch
1610, 1580 Medium

"Breathing"

modes

Nitro (

)

Asymmetric

Stretch
1535 – 1520 Very Strong

Primary

diagnostic

Isopropyl
Gem-Dimethyl

Bend
1385, 1375 Medium "The Doublet"

Nitro (

)

Symmetric

Stretch
1360 – 1340 Strong

Overlaps with

isopropyl

Ether (Ar-O)
C-O Asym.[1][2]

[4] Stretch
1260 – 1240 Strong

Aryl-Oxygen

bond

Ether (Alk-O)
C-O Sym.[1][2]

Stretch
1110 – 1090 Medium

Alkyl-Oxygen

bond

Aromatic Ring C-H OOP Bend 755 – 740 Strong
Ortho (1,[1]2)

specific

Troubleshooting & Artifacts
The "Wet" Spectrum

Symptom: Broad hump around 3400 cm⁻¹.[1][2]

Cause: The nitro group is polar, but the isopropoxy group adds lipophilicity. While less

hygroscopic than nitrophenol, the sample can still absorb ambient moisture if aged.[2]
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Solution: Dry the sample over molecular sieves (4Å) or

before acquisition if quantitative purity is required.[1][2]

Isomer Contamination
Issue: Synthesis of ortho-alkoxy compounds often produces trace para isomers.

Detection: Check the OOP region.[2][5] A secondary band appearing around 850–820 cm⁻¹

indicates contamination with 4-isopropoxynitrobenzene.[1][2]

Cleaning Solvent Residue[1][2]
Issue: Using Isopropanol (IPA) to clean the crystal.

Artifact: IPA has strong bands at 2970, 1380, and 1110 cm⁻¹—exactly where your analyte

absorbs.[2]

Fix: Use Acetone or Dichloromethane (DCM) for the final cleaning step and ensure the

background spectrum is flat before sampling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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